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Compound of Interest

Compound Name: Guvacine Hydrochloride

Cat. No.: B1672443

Essential Safety and Handling Guide for
Guvacine Hydrochloride

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of Guvacine Hydrochloride, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical to ensure a safe
laboratory environment.

Guvacine Hydrochloride is recognized as a skin, eye, and respiratory irritant.[1][2][3] It is
imperative to employ appropriate personal protective equipment (PPE) and follow stringent
handling protocols to mitigate exposure risks.

Hazard Identification and Safety Precautions

GHS Hazard Statements:

o H315: Causes skin irritation.[1][2][3]

e H319: Causes serious eye irritation.[1][2][3]

e H335: May cause respiratory irritation.[1][2][3]

Precautionary Statements:
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P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][3]

P264: Wash skin thoroughly after handling.[1][3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves, eye protection, and face protection.[3]

Personal Protective Equipment (PPE)

A thorough risk assessment is necessary to determine the appropriate level of PPE required for
handling Guvacine Hydrochloride.[4] The following table summarizes the recommended PPE.
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PPE Category

Item

Specifications and
Guidelines

Hand Protection

Protective gloves

Wear two pairs of powder-free
nitrile or neoprene
chemotherapy gloves that
meet ASTM D6978 standards.
The outer glove should be
removed after each task or
batch. Change gloves regularly
(e.g., hourly) or immediately if
torn, punctured, or
contaminated.[4][5][6]

Eye Protection

Safety goggles

Use safety goggles with side-
shields to protect against

splashes.[5]

Body Protection

Protective gown

Wear a disposable, low-
permeability gown with a solid
front, long sleeves, and tight-
fitting cuffs. One glove should
be worn under the cuff and one
over to ensure no skin is
exposed.[4][5][6]

Respiratory Protection

Respirator

A suitable respirator should be
used, especially in poorly
ventilated areas or when
dust/aerosol formation is
possible. For sterile
compounding of toxic drugs, a
surgical N-95 respirator is
recommended to provide both
respiratory and splash

protection.[5][7]

Operational Plan: Handling and Storage
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Safe Handling Procedures:

Work in a well-ventilated area, preferably in a designated fume hood.[5]

Avoid the formation of dust and aerosols.[5]

Avoid inhalation and contact with skin and eyes.[5]

Do not eat, drink, or smoke in the handling area.[5]

Wash hands thoroughly after handling the substance.[1]

Storage Conditions:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[5]

Recommended storage temperatures for the powder are -20°C for long-term (3 years) and
4°C for short-term (2 years).[3]

When in solvent, store at -80°C for up to one year or -20°C for up to one month.[8][9]

Quantitative Data Summary
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Property Value Source(s)

Molecular Weight 163.60 g/mol [21[3][8][10]

Purity (by HPLC) >98% [8]

Solubility in Water 33 mg/mL; Soluble to 100 mM [9]

Solubility in DMSO 16 mg/mL (97.79 mM) 9]

Storage (Powder) -20°C (3 years); 4°C (2 years) [8]

Storage (in Solvent) 80°C (1 year); -20°C (1 [819]
month)

IC50 (hGAT-1) 14 pM [9]

IC50 (rGAT-1) 39 uM [9][11]

IC50 (rGAT-2) 58 UM [9][11]

IC50 (hGAT-3) 119 uM [9]

IC50 (rGAT-3) 378 uM [9][11]

IC50 (hBGT-1) 1870 uM

Experimental Workflow for Handling Guvacine

Hydrochloride

The following diagram outlines the standard operating procedure for the safe handling of

Guvacine Hydrochloride in a laboratory setting.
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Standard Operating Procedure for Handling Guvacine Hydrochloride.
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Emergency and Disposal Plan

Accidental Release Measures: In the event of a spill, evacuate personnel to a safe area and

ensure adequate ventilation.[5]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away
from drains and water courses.[5]

Cleanup: For solutions, absorb with a liquid-binding material such as diatomite. For powders,
sweep up and shovel without creating dust.[3][5]

Decontamination: Scrub surfaces and equipment with alcohol.[5]

Disposal: Collect all contaminated materials in a suitable, closed container for disposal
according to regulations.[3]

First-Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for several minutes,
removing contact lenses if present. Seek prompt medical attention.[5]

Skin Contact: Rinse skin thoroughly with plenty of water and soap. Remove contaminated
clothing and seek medical advice.[1][5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide cardiopulmonary
resuscitation (CPR) but avoid mouth-to-mouth resuscitation.[5]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[5]

Logical Workflow for a Guvacine Hydrochloride Spill

This diagram provides a step-by-step guide for responding to a spill of Guvacine

Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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